methyl [4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl](phenyl)acetate

• IUPAC Name: methyl 2-[4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl]-2-phenylacetate
• InChI: InChI=1S/C20H24N2O3/c1-15-8-9-17(21-14-15)20(24)10-12-22(13-11-20)18(19(23)25-2)16-6-4-3-5-7-16/h3-9,14,18,24H,10-13H2,1-2H3
• InChI Key: TWDMWXQRZXXBJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C2(CCN(CC2)C(C3=CC=CC=C3)C(=O)OC)O
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

Methyl [4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl](phenyl)acetate, also known as MPHP-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, and is often used as a research chemical. In

Mechanism of Action

Methyl [4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl](phenyl)acetate acts as a full agonist of the CB1 and CB2 receptors in the endocannabinoid system. This system plays a crucial role in regulating a variety of physiological processes, including pain, appetite, mood, and memory. When this compound binds to these receptors, it produces a range of effects, including the release of dopamine, a neurotransmitter associated with pleasure and reward.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to other synthetic cannabinoids. It has been found to produce a range of effects, including euphoria, relaxation, altered perception, and increased heart rate and blood pressure. However, the long-term effects of this compound on the human body are not well understood, and further research is needed to determine its safety and potential risks.

Advantages and Limitations for Lab Experiments

The advantages of using methyl [4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl](phenyl)acetate in lab experiments include its relatively low cost, ease of synthesis, and availability. However, the limitations of using this compound include its potential toxicity and lack of research on its long-term effects. Researchers should exercise caution when using this compound in lab experiments and follow appropriate safety protocols.

Future Directions

There are many future directions for research on methyl [4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl](phenyl)acetate. One area of interest is investigating its potential therapeutic effects, particularly in the treatment of pain and other medical conditions. Additionally, further research is needed to determine its safety and potential risks, particularly in the long term. Finally, researchers should explore alternative synthesis methods for this compound that are safer and more environmentally friendly.

Synthesis Methods

The synthesis of methyl [4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl](phenyl)acetate involves the reaction between 4-hydroxy-4-(5-methylpyridin-2-yl)piperidine and phenylacetyl chloride in the presence of a base, such as triethylamine. This reaction results in the formation of this compound as a white crystalline powder, which can be purified through recrystallization.

Scientific Research Applications

Methyl [4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl](phenyl)acetate is primarily used as a research chemical to investigate its psychoactive effects on the human body. It is often used as a substitute for other synthetic cannabinoids that have been banned or restricted in various countries. This compound has been found to have similar effects to other synthetic cannabinoids, such as JWH-018 and AM-2201, including euphoria, relaxation, and altered perception.